Cas no 33400-82-7 (4-Nitro-2-pyridin-2-ylphenol)

• Product Name: 4-Nitro-2-pyridin-2-ylphenol
• CAS No: 33400-82-7
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• MDL: MFCD00483296
• CID: 4712958
• Update Time: 2025-04-24

4-Nitro-2-pyridin-2-ylphenol Chemical and Physical Properties

Names and Identifiers

• 4-nitro-2-pyridin-2-ylphenol
• Phenol, 4-nitro-2-(2-pyridinyl)-
• 4-nitro-2-(2-pyridinyl)phenol
• JZTWSPJNEZBBNY-UHFFFAOYSA-N
• 2-(2-hydroxy-5-nitrophenyl)pyridine
• 4-Nitro-2-pyridin-2-ylphenol

• MDL： MFCD00483296
• Inchi： 1S/C11H8N2O3/c14-11-5-4-8(13(15)16)7-9(11)10-3-1-2-6-12-10/h1-7,14H
• InChI Key： JZTWSPJNEZBBNY-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C1C=CC=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• Topological Polar Surface Area: 78.9

Additional information on 4-Nitro-2-pyridin-2-ylphenol

4-Nitro-2-pyridin-2-ylphenol (CAS No. 33400-82-7): Properties, Applications, and Market Insights

4-Nitro-2-pyridin-2-ylphenol (CAS No. 33400-82-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, also known as 2-(2-Hydroxy-5-nitrophenyl)pyridine, combines a phenolic group with a pyridine ring and a nitro substituent, making it a valuable intermediate in various chemical syntheses. Researchers and industries are increasingly interested in 4-Nitro-2-pyridin-2-ylphenol derivatives for their potential in pharmaceuticals, agrochemicals, and material science.

The molecular formula of 4-Nitro-2-pyridin-2-ylphenol is C₁₁H₈N₂O₃, with a molecular weight of 216.19 g/mol. Its distinct structure features a nitro group at the para position relative to the hydroxyl group on the benzene ring, while the pyridine ring is attached at the ortho position. This arrangement contributes to its interesting electronic properties, which are currently being explored in organic electronics and photovoltaic materials – areas that align with the growing global focus on sustainable energy solutions.

In pharmaceutical research, 4-Nitro-2-pyridin-2-ylphenol scaffold has shown promise as a building block for drug development. Recent studies have investigated its potential in creating novel antimicrobial agents, particularly important in the face of increasing antibiotic resistance. The compound's ability to form stable complexes with metal ions also makes it interesting for medicinal chemistry applications, where metal-organic frameworks are gaining traction in targeted drug delivery systems.

The agrochemical industry has shown growing interest in 4-Nitro-2-pyridin-2-ylphenol-based compounds as potential precursors for crop protection agents. With the global push toward more sustainable agriculture practices, researchers are examining how modifications to this core structure might yield new biodegradable pesticides with reduced environmental impact. This aligns with current trends in green chemistry and the development of eco-friendly agrochemicals.

From a material science perspective, the 4-Nitro-2-pyridin-2-ylphenol structure offers interesting possibilities in the development of advanced functional materials. Its conjugated system and ability to participate in hydrogen bonding make it a candidate for creating novel organic semiconductors and luminescent materials. These applications are particularly relevant given the current boom in flexible electronics and OLED technology.

The synthesis of 4-Nitro-2-pyridin-2-ylphenol typically involves the nitration of appropriate phenol precursors followed by coupling with pyridine derivatives. Recent advancements in catalytic processes have improved the yield and purity of this compound, addressing one of the most common search queries among synthetic chemists: "efficient synthesis methods for nitro-substituted arylpyridines". These process improvements are crucial for scaling up production while maintaining cost-effectiveness.

Analytical characterization of 4-Nitro-2-pyridin-2-ylphenol employs standard techniques including HPLC analysis, mass spectrometry, and NMR spectroscopy. The compound typically appears as a yellow crystalline solid with specific solubility characteristics that are frequently queried by researchers – it's moderately soluble in polar organic solvents but has limited water solubility. These physical properties are important considerations for its various applications.

Market trends indicate growing demand for 4-Nitro-2-pyridin-2-ylphenol and related compounds, particularly in Asia-Pacific regions where pharmaceutical and agrochemical production is expanding rapidly. Suppliers are increasingly offering this compound in both research quantities and bulk scales, responding to the needs of different market segments. Quality specifications and analytical certificates have become key differentiators among suppliers, as purity requirements vary significantly between applications.

Recent patent literature reveals ongoing innovation around the 4-Nitro-2-pyridin-2-ylphenol core structure, with several filings in the past three years covering novel derivatives and applications. This intellectual property activity suggests sustained commercial interest in this chemical scaffold, particularly for specialty chemical applications and intermediate synthesis.

Environmental and safety considerations for 4-Nitro-2-pyridin-2-ylphenol follow standard protocols for handling nitroaromatic compounds. While not classified as highly hazardous, proper laboratory safety measures should always be observed when working with this material. This includes using appropriate personal protective equipment and working in well-ventilated areas – information frequently sought by first-time users of this compound.

Future research directions for 4-Nitro-2-pyridin-2-ylphenol are likely to focus on expanding its utility in catalytic applications and exploring its potential in supramolecular chemistry. The compound's ability to act as both hydrogen bond donor and acceptor makes it particularly interesting for designing molecular recognition systems. Additionally, its photophysical properties warrant further investigation for potential sensor applications.

For researchers considering working with 4-Nitro-2-pyridin-2-ylphenol, several key resources are available. The compound's spectral data has been well-characterized in the literature, and computational chemistry studies have provided insights into its electronic structure. These resources can help accelerate research projects involving this versatile chemical building block.

In conclusion, 4-Nitro-2-pyridin-2-ylphenol (CAS No. 33400-82-7) represents an important intermediate with diverse applications across multiple industries. Its unique structural features continue to inspire innovation in synthetic chemistry, materials science, and pharmaceutical development. As research progresses, we can expect to see new and exciting applications emerge for this versatile compound and its derivatives.